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Compound of Interest

Compound Name:
5-Amino-n,2-

dimethylbenzenesulfonamide

Cat. No.: B112857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties and safety data for

5-Amino-N,2-dimethylbenzenesulfonamide, identified by the CAS number 6274-17-5. Due to

the limited availability of published experimental data, this document focuses on the

foundational chemical and safety information.

Core Properties
5-Amino-N,2-dimethylbenzenesulfonamide is a sulfonamide derivative. While specific,

experimentally determined physicochemical data is not widely available in the public domain,

some core properties have been reported by chemical suppliers.

Property Value Source

CAS Number 6274-17-5 Combi-Blocks[1]

Molecular Formula C₈H₁₂N₂O₂S CymitQuimica, BenchChem

Molecular Weight 200.26 g/mol CymitQuimica, BenchChem

Synonyms Not specified Combi-Blocks[1]
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The following safety information is derived from the Safety Data Sheet provided by Combi-

Blocks.[1] It is crucial to consult the full Safety Data Sheet before handling this chemical.

Hazards Identification
GHS Pictograms: Not specified in the provided SDS.

GHS Signal Word: Not specified in the provided SDS.

GHS Hazard Statements: Not specified in the provided SDS.

GHS Precautionary Statements: Not specified in the provided SDS.

Note: The absence of specific GHS classifications in the available documentation does not

imply that the substance is non-hazardous. Standard laboratory safety precautions should

always be observed.

First-Aid Measures
In case of eye contact: Immediately flush with plenty of water.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move person into fresh air.

If swallowed: Rinse mouth with water.

Handling and Storage
Handling: Normal measures for preventive fire protection.

Storage: Keep container tightly closed in a dry and well-ventilated place.

Personal Protective Equipment
Eye/face protection: Use equipment for eye protection tested and approved under

appropriate government standards such as NIOSH (US) or EN 166(EU).

Skin protection: Handle with gloves.
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Respiratory protection: Respiratory protection is not required. Where protection from

nuisance levels of dusts are desired, use type N95 (US) or type P1 (EN 143) dust masks.

Experimental Protocols
As of the latest literature review, detailed experimental protocols for the synthesis or biological

application of 5-Amino-N,2-dimethylbenzenesulfonamide (CAS 6274-17-5) are not readily

available in peer-reviewed scientific journals or patent literature.

Biological Activity and Signaling Pathways
Currently, there is no publicly available research detailing the specific biological activity or

associated signaling pathways for 5-Amino-N,2-dimethylbenzenesulfonamide. The broader

class of sulfonamides is known for a wide range of biological activities, including antimicrobial

and anticancer effects, but specific data for this compound is lacking.

Logical Relationships in Chemical Data Retrieval
The process of gathering information on a specific chemical compound like CAS 6274-17-5

often involves a hierarchical search strategy. The following diagram illustrates this logical

workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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